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Compound of Interest

Compound Name: (R)-DTB-SpiroPAP

Cat. No.: B2456929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the substrate scope and detailed

protocols for asymmetric hydrogenation reactions catalyzed by the iridium complex of the (R)-
DTB-SpiroPAP ligand. (R)-DTB-SpiroPAP, a chiral spiro pyridine-aminophosphine ligand, has

demonstrated exceptional efficiency and enantioselectivity in the hydrogenation of a broad

range of ketones and β-ketoesters, making it a valuable tool in the synthesis of chiral alcohols,

which are crucial building blocks in the pharmaceutical industry.

Introduction
The iridium catalyst bearing the (R)-DTB-SpiroPAP ligand is a highly stable and active catalyst

for asymmetric hydrogenation.[1] It is particularly effective for the reduction of prochiral ketones

and β-ketoesters to their corresponding chiral alcohols with excellent enantioselectivity and

high turnover numbers (TONs).[1] The catalyst is prepared from the reaction of [Ir(COD)Cl]₂

and the (R)-DTB-SpiroPAP ligand and can be used directly without further purification.[2]

Substrate Scope
The Ir-(R)-DTB-SpiroPAP catalyst has been successfully applied to the asymmetric

hydrogenation of a wide variety of substrates. The following tables summarize the quantitative

data for the hydrogenation of various ketones and β-ketoesters.

Table 1: Asymmetric Hydrogenation of Alkyl Aryl Ketones
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Substrate
(Ar-CO-R)

Ar R S/C Ratio Yield (%) ee (%)

Acetophenon

e
Phenyl Methyl 1,000,000 100 98

2-

Acetylnaphth

alene

2-Naphthyl Methyl 5,000 >99 99

1-Indanone - - 5,000 >99 99

1-Tetralone - - 5,000 >99 99

2-

Propionylnap

hthalene

2-Naphthyl Ethyl 5,000 >99 99

2-

Acetylthiophe

ne

2-Thienyl Methyl 5,000 >99 97

2-Acetylfuran 2-Furyl Methyl 5,000 >99 96

Table 2: Asymmetric Hydrogenation of β-Aryl-β-Ketoesters
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Substrate
(Ar-CO-CH₂-
COOR)

Ar R S/C Ratio Yield (%) ee (%)

Ethyl

benzoylacetat

e

Phenyl Ethyl 1,000 98 98

Ethyl 2-

naphthoylace

tate

2-Naphthyl Ethyl 1,000 97 99.8

Ethyl 4-

methoxybenz

oylacetate

4-

Methoxyphen

yl

Ethyl 1,000 98 96

Ethyl 4-

chlorobenzoyl

acetate

4-

Chlorophenyl
Ethyl 1,000 95 98

Ethyl 3-

thienoylacetat

e

3-Thienyl Ethyl 1,000 93 97

Ethyl 2-

furoylacetate
2-Furyl Ethyl 1,000 96 96

Experimental Protocols
Protocol 1: Preparation of the Ir-(R)-DTB-SpiroPAP
Catalyst
This protocol describes the in situ preparation of the active iridium catalyst.

Materials:

(R)-DTB-SpiroPAP ligand

[Ir(COD)Cl]₂ (Iridium(I) chloride cyclooctadiene dimer)
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Anhydrous ethanol (EtOH)

Schlenk tube

Magnetic stirrer

Hydrogen (H₂) gas line

Vacuum line

Procedure:[2]

To a dry 25 mL Schlenk tube under a nitrogen atmosphere, add (R)-DTB-SpiroPAP (0.094

mmol) and [Ir(COD)Cl]₂ (0.045 mmol).

Purge the Schlenk tube with hydrogen gas three times.

Add 6 mL of anhydrous ethanol to the Schlenk tube.

Stir the mixture at room temperature. The color of the solution will change from orange to

light yellow over approximately 1.5 hours.

After the color change is complete, the catalyst solution is ready for use. For long-term

storage, the solvent can be removed under reduced pressure, and the resulting light yellow

powder can be stored under an inert atmosphere.[2]

Protocol 2: Asymmetric Hydrogenation of Acetophenone
This protocol provides a general procedure for the asymmetric hydrogenation of a ketone.

Materials:

Ir-(R)-DTB-SpiroPAP catalyst solution (prepared as in Protocol 1)

Acetophenone

Potassium tert-butoxide (KOtBu)

Anhydrous ethanol (EtOH)
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Stainless steel autoclave

Magnetic stirrer

Procedure:[1]

To a stainless steel autoclave, add a solution of acetophenone (e.g., 2.1 M in anhydrous

EtOH).

Add potassium tert-butoxide (KOtBu) to a final concentration of 0.02 M.

Under a nitrogen atmosphere, add the freshly prepared Ir-(R)-DTB-SpiroPAP catalyst

solution (e.g., to achieve a substrate-to-catalyst ratio of 5,000:1).

Seal the autoclave and purge with hydrogen gas.

Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 10 atm).

Stir the reaction mixture at room temperature for the required time (e.g., 20 min to 4 hours).

Monitor the reaction progress by TLC or GC.

Once the reaction is complete, carefully vent the autoclave.

The reaction mixture can be worked up by quenching with a saturated aqueous solution of

ammonium chloride and extracting the product with an organic solvent.

The enantiomeric excess of the product can be determined by chiral HPLC or GC analysis.

Protocol 3: Asymmetric Hydrogenation of Ethyl
Benzoylacetate
This protocol provides a general procedure for the asymmetric hydrogenation of a β-ketoester.

Materials:

Ir-(R)-DTB-SpiroPAP catalyst solution (prepared as in Protocol 1)
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Ethyl benzoylacetate

Potassium tert-butoxide (KOtBu)

Anhydrous ethanol (EtOH)

Stainless steel autoclave

Magnetic stirrer

Procedure:[2]

To a stainless steel autoclave, add a solution of ethyl benzoylacetate (e.g., 1 M in anhydrous

EtOH).

Add potassium tert-butoxide (KOtBu) to a final concentration of 0.02 M.

Under a nitrogen atmosphere, add the freshly prepared Ir-(R)-DTB-SpiroPAP catalyst

solution (e.g., to achieve a substrate-to-catalyst ratio of 1,000:1).

Seal the autoclave and purge with hydrogen gas.

Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 8 atm).

Stir the reaction mixture at room temperature for the required time (e.g., 25 min to 4 hours).

Monitor the reaction progress by TLC or GC.

Upon completion, carefully vent the autoclave.

Work-up the reaction as described in Protocol 2.

Determine the enantiomeric excess of the product by chiral HPLC or GC analysis.
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Caption: Experimental workflow for Ir-(R)-DTB-SpiroPAP catalyzed asymmetric hydrogenation.
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Caption: Proposed catalytic cycle for Ir-SpiroPAP catalyzed ketone hydrogenation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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